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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

An In-depth Technical Guide to Allyl (3-methylbutoxy)acetate

This technical guide provides a comprehensive overview of Allyl (3-methylbutoxy)acetate, a
significant compound in the fragrance and chemical industries. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its synonyms, physicochemical properties, synthesis, and safety.

Synonyms

Allyl (3-methylbutoxy)acetate is known by a variety of names in scientific literature and
commercial contexts. A comprehensive list of these synonyms is provided below to aid in
identification and literature searches.

prop-2-enyl 2-(3-methylbutoxy)acetate[1][2][3][4][5]

 Allyl amyl glycolate[2][3][4][5][6][7][8]

 Allyl 2-(isopentyloxy)acetate[2][7][9]

e Acetic acid, 2-(3-methylbutoxy)-, 2-propen-1-yl ester[2][6][9]
e (3-Methylbutoxy)acetic acid, 2-propenyl ester[2]

» |soamyloxyacetic acid, allyl ester[2][6][7]

e Glycolic acid 2-pentyloxy allyl ester[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1266693?utm_src=pdf-interest
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/67634-00-8-A0055517-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.thegoodscentscompany.com/data/rw1001841.html
https://evocativeperfumes.com/allyl-amyl-glycolate
https://www.myskinrecipes.com/shop/en/fruit-aroma-chemicals/2580-allyl-amyl-glycolate.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.thegoodscentscompany.com/data/rw1001841.html
https://evocativeperfumes.com/allyl-amyl-glycolate
https://www.myskinrecipes.com/shop/en/fruit-aroma-chemicals/2580-allyl-amyl-glycolate.html
https://www.thegoodscentscompany.com/data/rw1001842.html
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.scentspiracy.com/fragrance-ingredients/p/allyl-amyl-glycolate
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.thegoodscentscompany.com/data/rw1001842.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.thegoodscentscompany.com/data/rw1001842.html
https://www.odowell.com/allyl-amyl-glycolate.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

 Allyl isoamyl glycolate[3][4][5][6][10]

e prop-2-en-1-yl (3-methylbutoxy)acetate[3][4][5]

« Allyl (isopentyloxy)acetate[2]

 Allyl isoamyl oxyacetate[3][4][5][6]

« isoamyl allylglycolate[2][7]

Chemical and Physical Properties

The following table summarizes the key quantitative data for Allyl (3-methylbutoxy)acetate,

facilitating easy comparison and reference.

Property Value Source(s)

CAS Number 67634-00-8 (L2 7108][10][1 1][12][13]
EINECS Number 266-803-5 [2][7][10][11]
Molecular Formula C10H1803 217111011 12][13]
Molecular Weight 186.25 g/mol (217181101 1][12][13]
Appearance Colorless liquid (71911011221
Boiling Point 206-226 °C [71[10][12]

Density 0.937 g/mL at 25 °C [71[10][12]

Refractive Index 1.4317 at 20 °C [7][10][12]

Flash Point 94 °C (201.2 °F) [11]

Vapor Pressure 0.037 mmHg at 25°C [11]

Log P 2.72 [11]

Acute Toxicity (inhalation) LC50: 0.43 mg/L (4h, rat) [12]
No-Observed-Adverse-Effect 100 mg/kg bwiday [12]

Level (NOAEL)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.thegoodscentscompany.com/data/rw1001841.html
https://evocativeperfumes.com/allyl-amyl-glycolate
https://www.myskinrecipes.com/shop/en/fruit-aroma-chemicals/2580-allyl-amyl-glycolate.html
https://www.thegoodscentscompany.com/data/rw1001842.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.thegoodscentscompany.com/data/rw1001841.html
https://evocativeperfumes.com/allyl-amyl-glycolate
https://www.myskinrecipes.com/shop/en/fruit-aroma-chemicals/2580-allyl-amyl-glycolate.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.thegoodscentscompany.com/data/rw1001841.html
https://evocativeperfumes.com/allyl-amyl-glycolate
https://www.myskinrecipes.com/shop/en/fruit-aroma-chemicals/2580-allyl-amyl-glycolate.html
https://www.thegoodscentscompany.com/data/rw1001842.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/67634-00-8-A0055517-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.scentspiracy.com/fragrance-ingredients/p/allyl-amyl-glycolate
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.coreychem.com/product/allyl-3-methylbutoxyacetate-cas%EF%BC%9A67634-00-8/
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.coreychem.com/product/allyl-3-methylbutoxyacetate-cas%EF%BC%9A67634-00-8/
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.scentspiracy.com/fragrance-ingredients/p/allyl-amyl-glycolate
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.coreychem.com/product/allyl-3-methylbutoxyacetate-cas%EF%BC%9A67634-00-8/
https://www.odowell.com/allyl-amyl-glycolate.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.odowell.com/allyl-amyl-glycolate.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.odowell.com/allyl-amyl-glycolate.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.odowell.com/allyl-amyl-glycolate.html
https://finerchem.lookchem.com/products/CasNo-67634-00-8-Allyl-3-methylbutoxy-acetate-26451471.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Allyl (3-methylbutoxy)acetate

The synthesis of Allyl (3-methylbutoxy)acetate is a two-step process.[7][11][12] The following

protocol outlines the methodology based on descriptions found in the literature.

Step 1: Synthesis of Sodium Amylglycolate

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and condenser,
combine chloroacetic acid and isoamyl alcohol.

Addition of Base: Slowly add a solution of sodium hydroxide. The reaction is exothermic and
may require cooling to maintain the desired temperature.

Phase-Transfer Catalyst: Introduce a suitable phase-transfer catalyst to facilitate the reaction
between the aqueous and organic phases.

Reaction Monitoring: Monitor the progress of the esterification reaction by techniques such
as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, neutralize the reaction mixture and separate the organic layer.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to obtain the intermediate, sodium amylglycolate.

Step 2: Synthesis of Allyl (3-methylbutoxy)acetate

Reaction Setup: In a clean, dry reaction vessel, dissolve the sodium amylglycolate
intermediate from Step 1 in a suitable solvent.

Addition of Allyl Alcohol: Add allyl alcohol to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux and maintain this temperature until the
reaction is complete, as monitored by TLC or GC.

Purification: After completion, cool the reaction mixture and perform a suitable work-up,
which may include washing with water and brine, drying over an anhydrous salt, and
filtration.
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o Final Product: Purify the crude product by vacuum distillation to obtain pure Allyl (3-
methylbutoxy)acetate.

Visualizations
Synthesis Workflow

Synthesis of Allyl (3-methylbutoxy)acetate

Step 1: Synthesis of Sodium Amylglycolate

Chloroacetic Acid Isoamyl Alcohol Sodium Hydroxide Phase-Transfer Catalyst

Esterification

Step 2: Synthesis of Allyl (3-methylbutoxy)acetate

Sodium Amylglycolate (Intermediate) Allyl Alcohol

Refction

Allyl (3-methylbutoxy)acetate (Final Product)

Click to download full resolution via product page

Caption: Two-step synthesis of Allyl (3-methylbutoxy)acetate.

Logical Relationships
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Logical Relationships of Allyl (3-methylbutoxy)acetate

Allyl (3-methylbutoxy)acetate
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Caption: Key attributes and uses of Allyl (3-methylbutoxy)acetate.

Applications

Allyl (3-methylbutoxy)acetate is primarily utilized as a fragrance ingredient in a variety of
consumer products.[14] Its strong, fruity, and green aroma with a pineapple-like modification
makes it a valuable component in:

o Perfumery: It is used to impart fresh and fruity notes to fine fragrances.[11][14]

o Detergents and Cleaners: The compound is incorporated into household products such as
detergents, air fresheners, and surface cleaners to provide a pleasant scent.[7][11][12][14]

o Cosmetics: It can be found in various cosmetic products as a fragrance component.[14]

Safety Information

e Acute Toxicity: The substance is harmful if swallowed and fatal if inhaled.[1]
e Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.[1]

o Reactivity: Allyl (3-methylbutoxy)acetate may react exothermically with strong oxidizing
acids.[7][12] It can also generate heat with caustic solutions and may produce flammable
hydrogen with alkali metals, hydrides, and other reducing agents.[2][7][12]
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o Combustibility: The material is combustible but will not ignite readily.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

